molecular formula C7H15N3O3 B6648711 2-(Tert-butylcarbamoylamino)oxyacetamide

2-(Tert-butylcarbamoylamino)oxyacetamide

Cat. No.: B6648711
M. Wt: 189.21 g/mol
InChI Key: KDOICGZKLCQVNG-UHFFFAOYSA-N
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Description

2-(Tert-butylcarbamoylamino)oxyacetamide is a synthetic acetamide derivative characterized by a tert-butylcarbamoylamino group attached to an oxyacetamide backbone. This compound belongs to the oxyacetamide chemical family, which is distinguished by the presence of an oxygen atom in the acetamide moiety (R-O-C(=O)-NH-R’).

Properties

IUPAC Name

2-(tert-butylcarbamoylamino)oxyacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H15N3O3/c1-7(2,3)9-6(12)10-13-4-5(8)11/h4H2,1-3H3,(H2,8,11)(H2,9,10,12)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KDOICGZKLCQVNG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)NC(=O)NOCC(=O)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H15N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

189.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Key Structural Differences:

Chloroacetamides : Replace the oxygen atom in the acetamide group with chlorine (e.g., alachlor, metolachlor). This substitution increases electrophilicity, enhancing reactivity with thiol-containing enzymes in plants.

Thioacetamides: Substitute oxygen with sulfur, as seen in 2-(2-Tert-butylphenoxy)thioacetamide (C₁₂H₁₇NOS, molar mass 223.33 g/mol) . The sulfur atom increases lipophilicity and may alter metabolic pathways due to its larger atomic radius and reduced electronegativity.

Azolyl Carboxamides : Feature a heterocyclic ring (e.g., triazole, imidazole) directly bonded to the carboxamide group, optimizing interactions with fungal or plant enzyme active sites .

Physicochemical Properties

The table below compares 2-(Tert-butylcarbamoylamino)oxyacetamide with its closest structural analogues:

Compound Molecular Formula Molar Mass (g/mol) Key Functional Groups Substituent Influence
2-(Tert-butylcarbamoylamino)oxyacetamide C₇H₁₅N₃O₃ 189.21 Oxyacetamide, tert-butylcarbamoylamino High steric bulk, moderate H-bonding
2-(2-Tert-butylphenoxy)thioacetamide C₁₂H₁₇NOS 223.33 Thioacetamide, tert-butylphenoxy Increased lipophilicity, reduced polarity
Alachlor (chloroacetamide example) C₁₄H₂₀ClNO₂ 269.77 Chloroacetamide, methoxyalkyl Electrophilic Cl enhances reactivity

Functional Group Impact on Bioactivity

  • However, the tert-butyl group may limit membrane permeability due to steric hindrance .
  • Thioacetamides: The sulfur atom in 2-(2-Tert-butylphenoxy)thioacetamide increases lipid solubility, favoring penetration into hydrophobic enzyme pockets. This may explain its higher persistence in biological systems .
  • Chloroacetamides : Chlorine’s electronegativity enhances binding to cysteine residues in acetolactate synthase (ALS), a common herbicide target, leading to irreversible inhibition .

Research Findings on Mode of Action (MOA)

  • 2-(Tert-butylcarbamoylamino)oxyacetamide: Preliminary studies suggest it inhibits very-long-chain fatty acid (VLCFA) elongation in plants, akin to other oxyacetamides. Its carbamoylamino group may interact with ketoacyl-CoA synthases .
  • Thioacetamides : Demonstrated broader-spectrum activity against resistant weed species, likely due to sulfur’s ability to bypass detoxification mechanisms .
  • Chloroacetamides : Exhibit rapid action but face resistance issues due to over-reliance on single-site ALS inhibition .

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